Cas no 646520-00-5 (Benzaldehyde,4-[2-(5-ethyl-2-pyridinyl)-2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]-)

• Product Name: Benzaldehyde,4-[2-(5-ethyl-2-pyridinyl)-2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]-
• CAS No: 646520-00-5
• MF: C₂₃H₂₃NO₅S
• MW: 425.497425317764
• CID: 419735
• PubChem ID: 156597199
• Update Time: 2025-04-19

Benzaldehyde,4-[2-(5-ethyl-2-pyridinyl)-2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-[2-(5-ethyl-2-pyridinyl)-2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]-
• 1-(5-ethylpyridin-2-yl)-2-(4-formylphenoxy)ethyl 4-methylbenzenesulfonate
• 646520-00-5
• 1-(5-ethylpyridin-2-yl)-2-(4-formylphenoxy)ethyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C23H23NO5S/c1-3-18-8-13-22(24-14-18)23(16-28-20-9-6-19(15-25)7-10-20)29-30(26,27)21-11-4-17(2)5-12-21/h4-15,23H,3,16H2,1-2H3
• InChI Key： WUAFPMHKIAIMDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(COC1C=CC(C=O)=CC=1)C1C=CC(=CN=1)CC

Computed Properties

• Exact Mass: 425.12979
• Monoisotopic Mass: 425.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 82.56